Cas no 2171840-35-8 (5-(1-methoxyethyl)-1-(3-methylbutan-2-yl)-1H-1,2,3-triazole-4-carboxamide)

• Product Name: 5-(1-methoxyethyl)-1-(3-methylbutan-2-yl)-1H-1,2,3-triazole-4-carboxamide
• CAS No: 2171840-35-8
• MF: C₁₁H₂₀N₄O₂
• MW: 240.302102088928
• CID: 6069589
• PubChem ID: 165600855
• Update Time: 2025-06-14

5-(1-methoxyethyl)-1-(3-methylbutan-2-yl)-1H-1,2,3-triazole-4-carboxamide Chemical and Physical Properties

Names and Identifiers

• 5-(1-methoxyethyl)-1-(3-methylbutan-2-yl)-1H-1,2,3-triazole-4-carboxamide
• 2171840-35-8
• EN300-1594287

• Inchi： 1S/C11H20N4O2/c1-6(2)7(3)15-10(8(4)17-5)9(11(12)16)13-14-15/h6-8H,1-5H3,(H2,12,16)
• InChI Key： OUNPSTZSAFJDMZ-UHFFFAOYSA-N
• SMILES： O(C)C(C)C1=C(C(N)=O)N=NN1C(C)C(C)C

Computed Properties

• Exact Mass: 240.15862589g/mol
• Monoisotopic Mass: 240.15862589g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 272
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 83Ų

Additional information on 5-(1-methoxyethyl)-1-(3-methylbutan-2-yl)-1H-1,2,3-triazole-4-carboxamide

Comprehensive Overview of 5-(1-methoxyethyl)-1-(3-methylbutan-2-yl)-1H-1,2,3-triazole-4-carboxamide (CAS No. 2171840-35-8)

The compound 5-(1-methoxyethyl)-1-(3-methylbutan-2-yl)-1H-1,2,3-triazole-4-carboxamide (CAS No. 2171840-35-8) is a structurally unique 1,2,3-triazole derivative that has garnered significant attention in pharmaceutical and agrochemical research. Its molecular framework combines a methoxyethyl group and a 3-methylbutan-2-yl substituent, which contribute to its distinctive physicochemical properties. Researchers are particularly interested in its potential as a bioactive scaffold, given the versatility of triazole moieties in drug discovery.

In recent years, the demand for heterocyclic compounds like 5-(1-methoxyethyl)-1-(3-methylbutan-2-yl)-1H-1,2,3-triazole-4-carboxamide has surged due to their applications in targeted therapies and crop protection. The carboxamide functional group in this compound enhances its binding affinity to biological targets, making it a candidate for enzyme inhibition studies. Notably, its CAS No. 2171840-35-8 is frequently searched in academic databases, reflecting its relevance in medicinal chemistry and material science.

The synthesis of 5-(1-methoxyethyl)-1-(3-methylbutan-2-yl)-1H-1,2,3-triazole-4-carboxamide typically involves click chemistry methodologies, leveraging copper-catalyzed azide-alkyne cycloaddition (CuAAC). This approach aligns with the growing trend of green chemistry, as it minimizes hazardous byproducts. Its methoxyethyl side chain also improves solubility, addressing a common challenge in drug formulation. These attributes make it a subject of patents and peer-reviewed publications.

From an industrial perspective, the compound’s 3-methylbutan-2-yl group contributes to its stability under varying pH conditions, a critical factor for formulation development. Its triazole core is known for its metabolic resistance, which is advantageous in designing long-acting therapeutics. These features have spurred collaborations between academia and biotech firms to explore its structure-activity relationships (SAR) further.

Environmental and regulatory considerations are also pivotal. The carboxamide moiety in CAS No. 2171840-35-8 is biodegradable, reducing ecological impact—a priority in modern sustainable chemistry. Analytical techniques like HPLC and NMR are routinely employed to validate its purity, ensuring compliance with Good Manufacturing Practices (GMP). Such rigor underscores its potential for scalable production.

In summary, 5-(1-methoxyethyl)-1-(3-methylbutan-2-yl)-1H-1,2,3-triazole-4-carboxamide represents a convergence of innovation and practicality. Its CAS No. 2171840-35-8 serves as a gateway for researchers exploring triazole-based solutions in life sciences. As the scientific community prioritizes precision medicine and eco-friendly agrochemicals, this compound is poised to remain a focal point of interdisciplinary research.